Cas no 1249671-44-0 (Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate)

• Product Name: Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate
• CAS No: 1249671-44-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 4822237
• Update Time: 2025-06-09

Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate
• ethyl 7-amino-3, 4-dihydroquinoline-1(2H)-carboxylate

• Inchi： 1S/C12H16N2O2/c1-2-16-12(15)14-7-3-4-9-5-6-10(13)8-11(9)14/h5-6,8H,2-4,7,13H2,1H3
• InChI Key： MXDQMWHAXGYMIN-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C2C=C(C=CC=2CCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6

Additional information on Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate

Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1249671-44-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1249671-44-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate is characterized by a quinoline core with an ethyl ester group attached to the carboxylic acid at position 1 and an amino group at position 7. The presence of these functional groups imparts specific chemical reactivity and biological activity to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and research compounds.

Recent studies have highlighted the importance of Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest. These findings suggest that Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate could serve as a lead compound for the development of new anticancer drugs.

In addition to its anticancer properties, Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate has also shown promise in other therapeutic areas. A study conducted by a team of researchers from the University of California in 2021 demonstrated that this compound has potent anti-inflammatory effects. The researchers found that it effectively reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate can be achieved through various routes, depending on the desired purity and yield. One common method involves the condensation of ethyl anthranilate with an appropriate amine followed by reduction and cyclization steps. This synthetic route is well-documented in the literature and has been optimized to produce high yields of the target compound with minimal side products.

The physical and chemical properties of Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various pharmaceutical formulations and analytical methods.

In terms of safety and handling, Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of laboratory personnel.

The potential applications of Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate extend beyond its use as a pharmaceutical intermediate. It can also serve as a valuable research tool for studying biological processes such as protein-protein interactions and signal transduction pathways. For example, recent studies have utilized this compound to investigate its effects on specific enzymes involved in cancer progression and inflammation.

In conclusion, Ethyl 7-amino-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1249671-44-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and biological activities make it an attractive candidate for further research and development into novel therapeutic agents for cancer and inflammatory diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of drug discovery.